Cas no 1804407-07-5 (5-bromo-2-methyl-3-(trifluoromethyl)aniline)

5-Bromo-2-methyl-3-(trifluoromethyl)aniline is a halogenated aniline derivative featuring a bromo substituent at the 5-position and a trifluoromethyl group at the 3-position, alongside a methyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromo and trifluoromethyl groups enhances its reactivity, enabling selective functionalization in cross-coupling reactions or nucleophilic substitutions. Its stable aromatic amine structure ensures compatibility with a range of reaction conditions. The compound is valued for its potential in constructing complex molecular frameworks, making it useful in medicinal chemistry and material science applications.
5-bromo-2-methyl-3-(trifluoromethyl)aniline structure
1804407-07-5 structure
Product Name:5-bromo-2-methyl-3-(trifluoromethyl)aniline
CAS No:1804407-07-5
MF:
MW:
CID:4618450
Update Time:2025-05-21

5-bromo-2-methyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-methyl-3-(trifluoromethyl)aniline
    • 5-bromo-2-methyl-3-(trifluoromethyl)aniline

5-bromo-2-methyl-3-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013015588-250mg
5-Bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5 97%
250mg
470.40 USD 2021-06-25
Alichem
A013015588-500mg
5-Bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5 97%
500mg
806.85 USD 2021-06-25
Alichem
A013015588-1g
5-Bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5 97%
1g
1,504.90 USD 2021-06-25
TRC
B195380-250mg
5-Bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5
250mg
$ 390.00 2022-06-07
TRC
B195380-500mg
5-Bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5
500mg
$ 645.00 2022-06-07
Apollo Scientific
PC303596-1g
5-Bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5 95%
1g
£296.00 2025-02-21
Apollo Scientific
PC303596-5g
5-Bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5 95%
5g
£800.00 2025-02-21
Enamine
EN300-633475-0.05g
5-bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5 95%
0.05g
$76.0 2023-05-29
Enamine
EN300-633475-0.1g
5-bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5 95%
0.1g
$113.0 2023-05-29
Enamine
EN300-633475-0.25g
5-bromo-2-methyl-3-(trifluoromethyl)aniline
1804407-07-5 95%
0.25g
$162.0 2023-05-29

Additional information on 5-bromo-2-methyl-3-(trifluoromethyl)aniline

Recent Advances in the Application of 5-bromo-2-methyl-3-(trifluoromethyl)aniline (CAS: 1804407-07-5) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-2-methyl-3-(trifluoromethyl)aniline (CAS: 1804407-07-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of 5-bromo-2-methyl-3-(trifluoromethyl)aniline as a key intermediate in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of trifluoromethyl-substituted indole derivatives, which exhibit promising activity against various cancer cell lines. The presence of both bromo and trifluoromethyl groups in the molecule enhances its reactivity, making it a versatile building block for medicinal chemistry applications.

In addition to its synthetic applications, 5-bromo-2-methyl-3-(trifluoromethyl)aniline has been investigated for its direct biological effects. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound show potent inhibitory activity against specific protein kinases involved in inflammatory pathways. The researchers employed molecular docking studies to elucidate the binding interactions, revealing that the trifluoromethyl group plays a crucial role in enhancing binding affinity through hydrophobic interactions with the target proteins.

Another significant development involves the use of 5-bromo-2-methyl-3-(trifluoromethyl)aniline in the development of positron emission tomography (PET) tracers. A research group at a leading pharmaceutical institute (Nature Communications, 2023) successfully incorporated this compound into a novel PET tracer for imaging neuroinflammation. The bromine atom in the molecule allowed for straightforward radiofluorination, while the trifluoromethyl group improved the blood-brain barrier permeability of the tracer.

The safety profile and pharmacokinetic properties of 5-bromo-2-methyl-3-(trifluoromethyl)aniline derivatives have also been the subject of recent investigations. A comprehensive toxicological study published in Chemical Research in Toxicology (2024) evaluated several derivatives and found that they generally exhibit favorable metabolic stability and low cytotoxicity, making them attractive candidates for further drug development. However, the study also noted that careful optimization of the substitution pattern is necessary to minimize potential hepatotoxicity.

Looking forward, researchers are exploring the potential of 5-bromo-2-methyl-3-(trifluoromethyl)aniline in targeted drug delivery systems. Preliminary results presented at the recent American Chemical Society national meeting (2024) suggest that this compound can serve as a versatile linker for antibody-drug conjugates, particularly due to the reactivity of the bromine atom for conjugation chemistry and the ability of the trifluoromethyl group to modulate the hydrophobicity of the resulting conjugates.

In conclusion, 5-bromo-2-methyl-3-(trifluoromethyl)aniline (CAS: 1804407-07-5) continues to emerge as a valuable scaffold in pharmaceutical research, with applications ranging from medicinal chemistry to diagnostic imaging. The recent studies highlighted in this briefing demonstrate its versatility and potential for contributing to the development of novel therapeutic agents. Future research directions likely include further exploration of its structure-activity relationships and optimization of its derivatives for specific therapeutic indications.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm